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Compound of Interest

Compound Name:
Ammonium tetrachloroaurate(III)

hydrate

Cat. No.: B083621 Get Quote

An In-depth Technical Guide to the Safe Handling of Ammonium Tetrachloroaurate(III)
Hydrate

For Researchers, Scientists, and Drug Development Professionals

Ammonium tetrachloroaurate(III) hydrate is a valuable compound in various research and

development applications, including the synthesis of gold nanoparticles and alloy films.[1][2]

However, its hazardous nature necessitates strict adherence to safety and handling protocols

to mitigate risks in the laboratory. This guide provides a comprehensive overview of the

essential safety measures, emergency procedures, and handling guidelines for this compound.

Chemical and Physical Properties
Ammonium tetrachloroaurate(III) hydrate is an orange-yellow crystalline solid.[1] It is slightly

soluble in water and ethanol.[1]
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Property Value

Molecular Formula (NH₄)AuCl₄ · xH₂O[3]

Molar Mass 356.82 g/mol (anhydrous)[4][5]

Appearance Orange-yellow crystalline solid[1][2]

Solubility Slightly soluble in water and ethanol[1]

Decomposition Temperature Decomposes in air at 230-350 °C[1]

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are inhalation of

dust, skin contact, and eye contact.[6]

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[3]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation[3]

Corrosive to Metals Category 1[7]

Signal Word: Warning[3]

Hazard Pictogram:

GHS07 (Exclamation Mark)[3]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to ensure safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood,

especially when dust formation is possible.[4][7]
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Provide safety shower and eye-wash facilities in the immediate work area.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Ammonium
tetrachloroaurate(III) hydrate.

PPE Type Specification

Eye/Face Protection
Safety goggles with side protection or a face

shield.[3][8]

Skin Protection

Chemical-resistant gloves (tested according to

EN 374).[3] A lab coat or apron is also required.

[9]

Respiratory Protection
A particulate filter respirator (e.g., P2) is

necessary if dust is generated.[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3][10]

Do not breathe dust.[3][7]

Wash hands thoroughly after handling and before breaks.[3][4]

Keep away from food, drink, and animal feedingstuffs.[3]

Storage Conditions
Store in a dry, well-ventilated place.[3][7]

Keep the container tightly closed.[3][4][7]

Recommended storage temperature is between 15–25 °C.[3]

Store away from incompatible materials such as strong bases and oxidizing agents.[7]
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Crucial Note: The action of ammonia or ammonium salts on gold salts can form "fulminating

gold," an explosive compound sensitive to heat, friction, and impact.[10]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If they feel unwell,

call a POISON CENTER or doctor.[3][7]

Skin Contact

Take off contaminated clothing immediately.

Rinse the skin with plenty of water or shower. If

skin irritation occurs, consult a physician.[3][4][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice from an ophthalmologist.[3]

[4][7]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[3][7]

Accidental Release Measures
For non-emergency personnel: Avoid contact with the substance and do not breathe the

dust.[3]

Containment: Cover drains to prevent entry into the sewer system.[3]

Clean-up: Mechanically take up the spilled material, controlling for dust generation. Place the

material in appropriate containers for disposal.[3]

Disposal Considerations
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Ammonium tetrachloroaurate(III) hydrate and its containers must be disposed of as

hazardous waste.[10] Disposal should be carried out at an industrial combustion plant or an

approved waste disposal facility, in accordance with local, regional, and national regulations.[3]

[7]

Visualized Workflows and Relationships
To further clarify the safety protocols, the following diagrams illustrate the logical flow of actions

in key situations.
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Safe Handling Workflow

Start: Prepare to Handle
Ammonium Tetrachloroaurate(III) Hydrate

Assess Hazards
(Irritant, Corrosive)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if dusty)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handle Compound
(Avoid dust, contact, and inhalation)

Store Properly
(Dry, well-ventilated, tightly closed)

Dispose of Waste
(As hazardous material)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Ammonium tetrachloroaurate(III)
hydrate.
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Emergency Response: Spill

Spill Occurs

Evacuate Non-essential Personnel

Ensure Responder PPE is Worn

Ensure Adequate Ventilation

Contain Spill
(Cover drains, prevent dust)

Clean Up Spill
(Mechanical uptake)

Place in Labeled Container for Hazardous Disposal

Decontaminate Area

End of Response

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for a spill.
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First Aid Response to Exposure

Exposure Occurs

Identify Route of Exposure

Inhalation:
Move to fresh air

 Inhalation 

Skin Contact:
Remove clothing, rinse with water

 Skin 

Eye Contact:
Rinse with water for several minutes

 Eye 

Ingestion:
Rinse mouth, DO NOT induce vomiting

 Ingestion 

Seek Medical Attention
(Call POISON CENTER or doctor)

 if irritation persists 

Click to download full resolution via product page

Caption: Decision-making process for first aid response following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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